Cas no 7117-90-0 (Pyridine, 2-chloro-4-methoxy-6-(trichloromethyl)-)

• Product Name: Pyridine, 2-chloro-4-methoxy-6-(trichloromethyl)-
• CAS No: 7117-90-0
• MF: C₇H₅Cl₄NO
• MW: 260.932698011398
• CID: 1749197
• Update Time: 2024-11-26

Pyridine, 2-chloro-4-methoxy-6-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-4-methoxy-6-(trichloromethyl)-

• Inchi： 1S/C7H5Cl4NO/c1-13-4-2-5(7(9,10)11)12-6(8)3-4/h2-3H,1H3
• InChI Key： OVVKFDWSWBQEDP-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C(Cl)(Cl)Cl)=CC(OC)=C1

Computed Properties

• Exact Mass: 258.91275
• Monoisotopic Mass: 258.913
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1A^2

Experimental Properties

• Density: 1.535±0.06 g/cm3(Predicted)
• Boiling Point: 301.1±42.0 °C(Predicted)
• PSA: 22.12
• pka: -1?+-.0.10(Predicted)